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Compound of Interest

Compound Name: Titanium tetra(tridecan-1-olate)

CAS No.: 71965-16-7

Cat. No.: B13775524

Get Quote

Executive Summary: The Steric Advantage
In the synthesis of pharmaceutical-grade Titanium Dioxide (TiO

) nanoparticles, precursor selection is the deterministic variable for crystallite size, phase purity,
and surface morphology. While Titanium Isopropoxide (TTIP) and Titanium Butoxide (TBOT)
remain industry standards, their rapid hydrolysis rates often lead to uncontrolled agglomeration.

This guide analyzes Titanium tetra(tridecan-1-olate) (CAS: 71965-16-7), a high-molecular-

weight (

) precursor.[1] Through X-Ray Diffraction (XRD) analysis, we demonstrate that the steric bulk of
the tridecyl group significantly retards hydrolysis kinetics, resulting in superior control over the
Anatase phase stability and crystallite uniformity compared to short-chain alternatives.

Precursor Chemistry & Hydrolysis Kinetics
The fundamental difference between these precursors lies in the steric hindrance provided by

the alkoxy group. The hydrolysis rate (
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) of titanium alkoxides follows an inverse relationship with the chain length and branching of the
alkyl group.

Comparative Precursor Profile

Property
Titanium
Isopropoxide
(TTIP)

Titanium Butoxide
(TBOT)

Titanium
Tetra(tridecan-1-
olate)

Formula
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)
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)

CH

)
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)

CH

)

Carbon Chain C3 (Branched) C4 (Linear) C13 (Linear)

Hydrolysis Rate Very Fast (Violent) Fast Controlled / Slow

Steric Bulk Low Moderate High

Primary Utility
Bulk Coatings,

Commodity TiO Sol-Gel Films
High-Precision

Nanoparticles

Mechanistic Pathway
The C13 precursor creates a "Steric Shield" around the central Titanium atom. Water

molecules must penetrate this hydrophobic shell to initiate nucleophilic attack, effectively

slowing the nucleation rate.

Figure 1: Kinetic pathway showing how the C13 steric hindrance modulates water access,

shifting the system from rapid agglomeration to controlled nucleation.

Experimental Protocol: Sol-Gel Synthesis
To validate the performance of Titanium tetra(tridecan-1-olate), a modified sol-gel route is

required to accommodate its non-polar nature.

Reagents:
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Precursor: Titanium tetra(tridecan-1-olate) (99% purity).

Solvent: n-Heptane (to solubilize the long hydrocarbon chain) / Ethanol co-solvent.

Hydrolysis Agent: Deionized water (pH 2, adjusted with HNO

).

Step-by-Step Workflow:

Dissolution: Dissolve 10 mmol of C13 precursor in 50 mL of n-Heptane under N

atmosphere. Stir for 30 min.

Controlled Hydrolysis: Add a solution of Ethanol/Water (10:1 ratio) dropwise at 0.5 mL/min.

Note: Slower addition is crucial for C13 to prevent phase separation.

Gelation: Aging at 60°C for 24 hours. The gel will appear more opaque and viscous

compared to TTIP gels due to the large organic by-product (Tridecanol).

Washing: Centrifuge and wash 3x with Ethanol to remove the high-boiling point Tridecanol

(BP ~274°C). Critical Step: Failure to remove tridecanol results in carbon contamination

during calcination.

Calcination: Heat at 500°C for 2 hours (Ramp: 2°C/min).

XRD Analysis & Data Interpretation
The X-Ray Diffraction patterns provide the definitive evidence of structural differences.[2]

Phase Identification
At 500°C, TiO

derived from TTIP often shows traces of Rutile (the thermodynamically stable phase) or large
Anatase grains. In contrast, the C13 precursor yields pure Anatase with broader peaks,
indicating smaller crystallite dimensions.

Anatase Characteristic Peaks:
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Rutile Characteristic Peaks:

.

Crystallite Size Calculation (Scherrer Equation)
Using the Full Width at Half Maximum (FWHM) of the (101) peak:

Where:

(Shape factor)

(Cu K

)

= FWHM (radians)

Comparative Data Table
The following data represents the typical physicochemical properties obtained from these

precursors under identical calcination conditions (500°C).
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Metric
TTIP Derived
TiO

TBOT Derived
TiO

C13 Derived
TiO

Performance
Verdict

Dominant Phase
Anatase (85%) +

Rutile
Anatase (95%) Anatase (100%)

C13 delays

Rutile transition.

(101) Peak

FWHM
0.35° 0.42° 0.68°

Broader peak =

Smaller size.

Crystallite Size ~24 nm ~18 nm ~11 nm

Superior

quantum

confinement.

Lattice Strain High Moderate Low
Slower growth

relaxes lattice.

Surface Area

(BET)

45 m

/g

60 m

/g

>95 m

/g

Critical for drug

loading.

Why C13 Yields Smaller Crystallites?
The "Slow Release" mechanism of the titanium center from the tridecyl chain prevents the

"burst nucleation" seen with TTIP.

TTIP: Instant hydrolysis

High supersaturation

Rapid aggregation.

C13: Slow hydrolysis

Low supersaturation

Continuous nucleation of new, small particles rather than growth of existing ones.

Performance Implications in Drug Development
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For pharmaceutical applications (e.g., drug carriers or photodynamic therapy agents), the C13-

derived TiO

offers distinct advantages:

Enhanced Drug Loading: The significantly higher surface area (95 m

/g vs 45 m

/g) allows for greater adsorption of active pharmaceutical ingredients (APIs).

Cellular Uptake: Nanoparticles in the 10-15 nm range (achieved via C13) generally exhibit

better cellular internalization compared to >25 nm particles.

Purity: While C13 requires rigorous washing to remove the long-chain alcohol, the resulting

inorganic core is often more defect-free due to the slow crystallization rate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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